Cas no 62467-23-6 (Propanoic acid, 2-butoxy-2-methyl-)

• Product name: Propanoic acid, 2-butoxy-2-methyl-
• CAS No: 62467-23-6
• MF: C₈H₁₆O₃
• MW: 160.21084
• CID: 443888
• PubChem ID: 14459683

Propanoic acid, 2-butoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-butoxy-2-methyl-
• 2-butoxy-2-methylpropanoic acid
• 2-Butoxy-2-methyl-propionic acid
• 62467-23-6
• SCHEMBL3291432
• BB 0241758
• DTXSID90560603

• Inchi： InChI=1S/C8H16O3/c1-4-5-6-11-8(2,3)7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： WBWRBVHCMUPBLI-UHFFFAOYSA-N
• SMILES： CCCCOC(C)(C)C(=O)O

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53